1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride

• IUPAC Name: 1-methyl-5-oxopyrrolidine-3-carboximidamide;hydrochloride
• InChI: InChI=1S/C6H11N3O.ClH/c1-9-3-4(6(7)8)2-5(9)10;/h4H,2-3H2,1H3,(H3,7,8);1H
• InChI Key: WCJJEIRORBGPRM-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)C(=N)N.Cl
• Molecular Formula: C6H12ClN3O
• Molecular Weight: 177.63 g/mol
• CAS No.: 1272756-18-9

Description

1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride is a chemical compound with the CAS Number: 1272756-18-9. It has a molecular weight of 177.63 and its IUPAC name is 1-methyl-5-oxo-3-pyrrolidinecarboximidamide hydrochloride. The compound is a solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H11N3O.ClH/c1-9-3-4 (6 (7)8)2-5 (9)10;/h2-3,7-8H2,1H3;1H. This code provides a specific textual representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 177.63. The compound should be stored in a refrigerator.

Scientific Research Applications

Stereochemistry and Pharmacological Profile Enhancement

Research on phenylpiracetam and its methyl derivative indicates that the stereochemistry of these compounds is crucial for their pharmacological profiles, specifically in enhancing cognitive functions and attenuating impairment due to various causes. The design, synthesis, and exploration of these compounds underscore the importance of stereochemistry in their biological properties (Veinberg et al., 2015).

Synthesis of Heterocyclic Compounds

Enaminoketones and enaminonitriles are highlighted for their role as versatile building blocks in synthesizing various heterocyclic compounds, such as pyridine, pyrimidine, and pyrrole derivatives. These compounds' ability to act as both nucleophiles and electrophiles makes them valuable intermediates in synthetic chemistry, potentially applicable to "1-Methyl-2-oxopyrrolidine-4-carboxamidine Hydrochloride" (Negri et al., 2004).

Tautomerism and Molecular Interactions

The study of tautomerism in nucleic acid bases and the effect of molecular interactions on tautomeric equilibria offer insights into the influence of molecular environment on the stability and reactivity of compounds. Understanding these interactions can be essential for designing drugs or biomolecules with specific properties (Person et al., 1989).

Anticonvulsant Potential of Enaminones

The recognition of enaminones as potential anticonvulsant compounds underscores their medical significance. This suggests that derivatives of pyrrolidine and related structures might hold therapeutic potential, hinting at possible applications of "this compound" in similar contexts (Petzold-Welcke et al., 2014).

Novel CNS Acting Drugs

The exploration of functional chemical groups for synthesizing compounds with CNS activity identifies heterocycles as crucial structures in drug development. This points towards the potential research applications of "this compound" in developing novel CNS drugs, given its structural characteristics (Saganuwan, 2017).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with the compound are H302, H315, H319, H335, which indicate that it can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. The precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.